Cas no 1260865-84-6 (3-(4-bromo-3-methylphenyl)azetidine)

• Product Name: 3-(4-bromo-3-methylphenyl)azetidine
• CAS No: 1260865-84-6
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6427407
• PubChem ID: 129953733
• Update Time: 2025-09-27

3-(4-bromo-3-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methylphenyl)azetidine
• 1260865-84-6
• EN300-1898284

• Inchi： 1S/C10H12BrN/c1-7-4-8(2-3-10(7)11)9-5-12-6-9/h2-4,9,12H,5-6H2,1H3
• InChI Key： RCNCADMKUOECPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C1CNC1

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-bromo-3-methylphenyl)azetidine

Professional Introduction to 3-(4-bromo-3-methylphenyl)azetidine (CAS No. 1260865-84-6)

3-(4-bromo-3-methylphenyl)azetidine, a compound with the chemical identifier CAS No. 1260865-84-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound, featuring a brominated aromatic ring and an azetidine core, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery. The molecular structure of this compound, characterized by its unique substituents, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The< strong>3-(4-bromo-3-methylphenyl)azetidine molecule exhibits a distinct chemical profile that makes it particularly interesting for medicinal chemists. The presence of a bromine atom at the para position relative to the methyl group on the phenyl ring introduces a high degree of reactivity, enabling various functionalization strategies. This reactivity is further complemented by the azetidine ring, which is a six-membered saturated heterocycle containing two nitrogen atoms. Such structural features are often exploited in the design of bioactive molecules, as they can modulate electronic properties and influence interactions with biological targets.

In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid structures while incorporating additional functional groups for enhanced binding affinity. The< strong>4-bromo-3-methylphenyl moiety in 3-(4-bromo-3-methylphenyl)azetidine adds another layer of complexity, allowing for selective modifications that can fine-tune its pharmacological properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the compound's potential utility in medicinal chemistry.

One of the most compelling aspects of 3-(4-bromo-3-methylphenyl)azetidine is its potential role in the development of novel therapeutic agents. The bromine substituent, in particular, is highly valuable for Medicinal Chemistry applications due to its ability to participate in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal reactions in constructing complex organic molecules. These reactions enable the formation of carbon-carbon and carbon-nitrogen bonds under mild conditions, facilitating the synthesis of large libraries of derivatives for high-throughput screening.

Recent studies have highlighted the importance of< strong>azetidine derivatives in addressing various therapeutic challenges. For example, modifications of the azetidine scaffold have been explored in the development of antibiotics, antiviral agents, and anticancer drugs. The< strong>3-(4-bromo-3-methylphenyl)azetidine structure provides a robust platform for such investigations, offering a balance between structural flexibility and chemical stability. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer progression and inflammatory diseases.

The< strong>CAS No. 1260865-84-6 registry number ensures that researchers worldwide can reliably obtain and utilize this compound for their studies. This standardized identification system is crucial for maintaining consistency in scientific literature and facilitating collaboration across international research teams. The availability of high-purity samples under this CAS number also underscores the compound's significance in industrial and academic settings.

In conclusion, 3-(4-bromo-3-methylphenyl)azetidine stands out as a versatile intermediate with broad applications in pharmaceutical research. Its unique structural features, including the brominated aromatic ring and azetidine core, make it an attractive candidate for further development into novel therapeutic agents. As synthetic methodologies continue to evolve, compounds like< strong>3-(4-bromo-3-methylphenyl)azetidine will undoubtedly play a pivotal role in advancing drug discovery efforts worldwide.